Cas no 177592-68-6 (Propanamide,N-acetyl-N-butyl-)

Propanamide,N-acetyl-N-butyl- structure
Propanamide,N-acetyl-N-butyl- structure
Product Name:Propanamide,N-acetyl-N-butyl-
CAS No:177592-68-6
MF:C9H17NO2
MW:171.23678278923
CID:112674
PubChem ID:15271588
Update Time:2025-04-18

Propanamide,N-acetyl-N-butyl- Chemical and Physical Properties

Names and Identifiers

    • Propanamide,N-acetyl-N-butyl-
    • Propanamide, N-acetyl-N-butyl-
    • SCHEMBL22605042
    • 177592-68-6
    • N-acetyl-N-butylpropanamide
    • Propanamide, N-acetyl-N-butyl-
    • Inchi: 1S/C9H17NO2/c1-4-6-7-10(8(3)11)9(12)5-2/h4-7H2,1-3H3
    • InChI Key: DXNPTEQRMXDHCX-UHFFFAOYSA-N
    • SMILES: O=C(CC)N(C(C)=O)CCCC

Computed Properties

  • Exact Mass: 171.12601
  • Monoisotopic Mass: 171.125928785g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 4
  • Complexity: 166
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 37.4Ų

Experimental Properties

  • PSA: 37.38

Propanamide,N-acetyl-N-butyl- Related Literature

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